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Introduction: A Versatile Heterocyclic Building Block
In the landscape of modern organic synthesis, the strategic use of functionalized heterocyclic

scaffolds is paramount for the efficient construction of complex molecular architectures. Among

these, 2-(5-Bromothiophen-2-yl)ethylamine, and its commonly used hydrochloride salt,

emerges as a highly valuable and versatile building block. Its structure is strategically designed

by nature and chemists alike: a thiophene ring, a cornerstone moiety in numerous

pharmaceuticals and organic electronic materials, is equipped with two distinct functional

handles.[1][2][3][4] The bromine atom at the 5-position serves as a prime site for carbon-carbon

bond formation via transition-metal-catalyzed cross-coupling reactions. Simultaneously, the

ethylamine side chain provides a nucleophilic center for a vast array of transformations,

including amidation, alkylation, and participation in cyclization reactions to build further

heterocyclic systems.[5][6][7]

This guide provides an in-depth exploration of the synthetic applications of 2-(5-

Bromothiophen-2-yl)ethylamine. It is designed for researchers, scientists, and drug

development professionals, offering not just protocols, but also the underlying strategic

considerations for its use in the synthesis of novel compounds. We will delve into its pivotal role
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in palladium-catalyzed cross-coupling reactions and the derivatization of its amine functional

group, supported by detailed experimental procedures and mechanistic insights.

Physicochemical & Characterization Data
2-(5-Bromothiophen-2-yl)ethylamine is most frequently handled in its more stable hydrochloride

salt form, which is an off-white solid. Understanding its fundamental properties is the first step

in its successful application.

Property Data Source(s)

Compound Name
2-(5-Bromothiophen-2-

yl)ethylamine hydrochloride
[8][9]

Synonym(s)

2-(5-bromo-2-

thienyl)ethanamine

hydrochloride

CAS Number 86423-47-4 [8][9]

Molecular Formula C₆H₉BrClNS [9]

Molecular Weight 242.57 g/mol [8]

Physical Form Off-White Solid

Purity (Typical) ≥96%

MDL Number MFCD07371481 [9]

Note: The free amine, 2-(5-Bromothiophen-2-yl)ethylamine, can be generated in situ or by

neutralization of the hydrochloride salt with a suitable base.

PART 1: The Power of the C-Br Bond: Cross-
Coupling Reactions
The C(sp²)-Br bond on the electron-rich thiophene ring is the molecule's most significant asset

for skeletal elaboration. It readily participates in a variety of palladium-catalyzed cross-coupling

reactions, allowing for the direct attachment of aryl, heteroaryl, vinyl, and alkynyl moieties. This
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capability is foundational for constructing the biaryl and conjugated systems prevalent in

medicinal chemistry and materials science.[10][11]

General Workflow for Cross-Coupling Reactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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